Desertomycin A

• Molecular Formula: C61H109NO21
• Molecular Weight: 1192.5 g/mol
• SMILES: CC1CCC=C(C(=O)OC(CC=CC(CC(CC(C(C(C(C(CC(CC(CC(C(C=C(C(C(C=CC(C(C=CCCC(C(C1O)C)O)C)O)C)O)C)OC2C(C(C(C(O2)CO)O)O)O)O)O)O)O)C)O)C)O)O)O)C(C)C(CCCN)O)C
• InChI: InChI=1S/C61H109NO21/c1-32-15-10-11-19-47(70)38(7)55(75)33(2)16-12-17-35(4)60(80)81-51(37(6)46(69)20-14-24-62)21-13-18-41(64)26-42(65)28-48(71)39(8)56(76)40(9)49(72)29-43(66)27-44(67)30-50(73)52(25-36(5)54(74)34(3)22-23-45(32)68)82-61-59(79)58(78)57(77)53(31-63)83-61/h10,13,15,17-18,22-23,25,32-34,37-59,61,63-79H,11-12,14,16,19-21,24,26-31,62H2,1-9H3/t32?,33?,34?,37?,38?,39?,40?,41?,42?,43?,44?,45?,46?,47?,48?,49?,50?,51?,52?,53-,54?,55?,56?,57-,58+,59+,61+/m1/s1
• InChIKey: FKPDQSQJNFFSAS-BURXMLRQSA-N

Researchers screening desertomycin analogs for anti-tubercular leads often encounter potency inconsistencies from structural heterogeneity. Desertomycin A is the rigorously characterized 42-membered macrolide with validated, reproducible activity. • EC50 25 µg/mL vs M. tuberculosis - 2-fold more potent than the 44-membered analog. • MIC 3.9 µg/mL vs B. cereus; 7.8 µg/mL vs S. aureus; Gram-negative selective. • Defined mechanism: plasma membrane disruption, K+ leakage, targets RPSL/RPLC/CLPC1. • Essential substrate for CsbC N-succinyltransferase resistance studies. Sourced with batch-specific purity documentation; global shipping from stock.

Desertomycin A: Compound Identity & Baseline

Desertomycin A (CAS 121820-50-6) is a 42-membered macrocyclic lactone belonging to the desertomycin family of aminopolyol polyketides [1]. It is a secondary metabolite primarily produced by various *Streptomyces* species, including *S. alboflavus*, *S. flavofungini*, and *S. spectabilis* [2]. The compound exhibits a broad spectrum of antimicrobial activity against Gram-positive bacteria, yeasts, and fungi, and has also demonstrated activity against *Mycobacterium tuberculosis* [3]. Its mechanism of action involves disruption of the plasma membrane, leading to potassium leakage, and it has been shown to affect protein synthesis [4].

Gram-positive antimicrobial screening workflow

Membrane disruption mechanism studies

42-membered macrocyclic lactone natural product probe

• [1] Fan L-X, Guo Z-Y, Wu W-J. Isolation and characterization of *Streptomyces alboflavus* SC11 producing desertomycin A. *Afr J Microbiol Res*. 2013;7(14):1246-1252. View Source
• [2] Schneider O, Zehl M, Ueoka R, et al. *N*-Succinyltransferase encoded by a cryptic siderophore biosynthesis gene cluster in *Streptomyces* modifies structurally distinct antibiotics. *mBio*. 2022;13(4):e01563-22. View Source
• [3] Wang L, Reheman A, Wan C. Discovery of anti-*Mycobacterium tuberculosis* desertomycins from *Streptomyces flavofungini* TRM90047 based on genome mining and HSQC-TOCSY. *Sci Rep*. 2024;14:17006. View Source
• [4] Benallaoua S, Nguyen Van P, De Meo MP, Coulon J, Dumenil G, Bonaly R. [The mode of action of a nonpolyenic antifungal (desertomycin) produced by a strain of *Streptomyces spectabilis*]. *Can J Microbiol*. 1990;36(9):609-616. View Source

Desertomycin A: The Case for Specific Selection

The desertomycin family encompasses a structurally diverse group of macrolides, with variations in ring size (42- vs. 44-membered), glycosylation patterns, and the presence of a succinylated side chain [1]. These structural nuances directly dictate biological activity. For instance, the N-succinylated analog, desertomycin X, is completely inactive [2]. Similarly, a change from a 42- to a 44-membered ring (e.g., desertomycin 44-2) can lead to a two-fold reduction in anti-tubercular potency [3]. Therefore, assuming that any desertomycin compound will perform identically in a given assay is a critical scientific and procurement error. The specific quantitative evidence below demonstrates that Desertomycin A, as a distinct molecular entity, possesses a unique activity profile that cannot be reliably replicated by its closest structural analogs.

Ring size 44-membered analogs may show reduced antimycobacterial potency; 42-membered profile may not transfer.

N-succinylation N-succinylated desertomycin X is reported inactive; activity depends on free amine.

Glycosylation Glycosylation pattern variations across desertomycins may shift antimicrobial selectivity.

• [1] Mayer M, Thiericke R. Biosynthetic relationships in the desertomycin family. *J Chem Soc Perkin Trans 1*. 1993;(21):2525-2531. View Source
• [2] Schneider O, Zehl M, Ueoka R, et al. *N*-Succinyltransferase encoded by a cryptic siderophore biosynthesis gene cluster in *Streptomyces* modifies structurally distinct antibiotics. *mBio*. 2022;13(4):e01563-22. View Source
• [3] Wang L, Reheman A, Wan C. Discovery of anti-*Mycobacterium tuberculosis* desertomycins from *Streptomyces flavofungini* TRM90047 based on genome mining and HSQC-TOCSY. *Sci Rep*. 2024;14:17006. View Source

Desertomycin A: Quantified Differentiation vs. Analogs

Anti-Tubercular Potency vs. 44-Membered Analogs

In a direct comparative study against *Mycobacterium tuberculosis*, Desertomycin A exhibits superior potency compared to its larger, 44-membered ring analogs. The effective concentration for 50% inhibition (EC50) was determined [1].

Anti-TB potency

Head-to-head

EC50 25 µg/mL, equipotent to 44-1; 2-fold lower EC50 than 44-2

Supports antimycobacterial screening context; potency rank aids SAR prioritization.

Reported EC50 in M. tuberculosis bioassay; validate in your strain panel.

Evidence Dimension	Anti-M. tuberculosis activity (EC50)
Target Compound Data	25 µg/mL
Comparator Or Baseline	Desertomycin 44-1 (25 µg/mL) and Desertomycin 44-2 (50 µg/mL)
Quantified Difference	Desertomycin A is equipotent to 44-1 but 2-fold more potent than 44-2.
Conditions	*M. tuberculosis* bioassay using compounds isolated from *S. flavofungini* TRM90047.

Why This Matters

For researchers screening for anti-tubercular leads, Desertomycin A offers a defined potency benchmark that is superior to the 44-2 analog, enabling a more potent starting point for SAR studies.

• [1] Wang L, Reheman A, Wan C. Discovery of anti-*Mycobacterium tuberculosis* desertomycins from *Streptomyces flavofungini* TRM90047 based on genome mining and HSQC-TOCSY. *Sci Rep*. 2024;14:17006. View Source

Gram-Positive Selectivity vs. Broad-Spectrum Claims

While often described as 'broad-spectrum', quantitative MIC data reveals that Desertomycin A's activity is heavily skewed towards Gram-positive bacteria, with negligible activity against Gram-negative species at relevant concentrations [1].

Gram-positive selectivity

Class-level

MIC: Gram-positive 3.9–7.8 µg/mL; Gram-negative >128 µg/mL

Refines antimicrobial screening focus to Gram-positive panels; Gram-negative research likely unsuitable.

Reported MIC values; verify against your target strains.

Evidence Dimension	Antibacterial activity against Gram-positive and Gram-negative bacteria (MIC)
Target Compound Data	Gram-positive: *B. cereus* (3.9 µg/mL), *B. subtilis* (7.8 µg/mL), *S. aureus* (7.8 µg/mL); Gram-negative: No activity below 128 µg/mL.
Comparator Or Baseline	A hypothetical true 'broad-spectrum' antibiotic with low MIC values against both Gram-positive and Gram-negative strains.
Quantified Difference	Greater than 16- to 32-fold difference in MIC values between tested Gram-positive and Gram-negative strains.
Conditions	MIC assays against *Bacillus cereus*, *Bacillus subtilis*, *Staphylococcus aureus*, and general Gram-negative bacteria.

Why This Matters

This data refines the compound's utility, indicating it is a poor candidate for research targeting Gram-negative infections and should be prioritized for Gram-positive or antifungal applications, preventing wasted resources.

• [1] Fan L-X, Guo Z-Y, Wu W-J. Isolation and characterization of *Streptomyces alboflavus* SC11 producing desertomycin A. *Afr J Microbiol Res*. 2013;7(14):1246-1252. View Source

Distinct Antifungal Mechanism vs. Amphotericin B

Desertomycin A's antifungal mechanism is quantitatively distinct from that of the classic polyene, Amphotericin B. While both damage the membrane, their effects on spheroplast regeneration and the latent phase differ significantly [1].

Antifungal mechanism

Head-to-head

5-fold lower spheroplast inhibition dose vs. IMC; no latent phase effect

Differentiated tool for fungal membrane/cell wall studies; distinct from Amphotericin B model.

Reported S. uvarum spheroplast assay; confirm in your fungal models.

Evidence Dimension	Effect on *S. uvarum* spheroplast regeneration and latent phase.
Target Compound Data	Inhibits spheroplast regeneration at doses 5-fold lower than the IMC; does not modify the latent phase.
Comparator Or Baseline	Amphotericin B: Does modify the latent phase and spheroplast wall regeneration phase.
Quantified Difference	5-fold greater potency in inhibiting spheroplast regeneration relative to its IMC, and a qualitative difference in latent phase effects.
Conditions	*Saccharomyces uvarum* cultures and spheroplasts.

Why This Matters

This unique mechanistic profile, involving rapid potassium efflux and distinct effects on cell wall regeneration, offers a differentiated tool for studying fungal cell wall and membrane dynamics, distinct from the classic Amphotericin B model.

• [1] Benallaoua S, Nguyen Van P, De Meo MP, Coulon J, Dumenil G, Bonaly R. [The mode of action of a nonpolyenic antifungal (desertomycin) produced by a strain of *Streptomyces spectabilis*]. *Can J Microbiol*. 1990;36(9):609-616. View Source

N-Succinylation Inactivation: Key SAR

A critical SAR finding is that Desertomycin A is susceptible to enzymatic N-succinylation, which completely abrogates its antibiotic activity. The resulting analog, desertomycin X, is an inactive compound [1].

SAR: N-succinylation

Head-to-head

Complete loss of activity upon succinylation (desertomycin X)

Provides negative control for target engagement studies; useful for biosynthetic enzyme assays.

Reported in vitro succinylation; confirm metabolic stability in your system.

Evidence Dimension	Antibiotic activity post-N-succinylation
Target Compound Data	Desertomycin A is an active antibiotic.
Comparator Or Baseline	Desertomycin X (N-succinylated Desertomycin A): Inactive.
Quantified Difference	Complete loss of activity.
Conditions	*In vitro* succinylation assay and subsequent antibiotic testing.

Why This Matters

This information is crucial for biosynthetic studies and resistance mechanism research. It highlights a specific metabolic vulnerability and provides a clear negative control compound (desertomycin X) for validating Desertomycin A's specific activity in complex systems.

• [1] Schneider O, Zehl M, Ueoka R, et al. *N*-Succinyltransferase encoded by a cryptic siderophore biosynthesis gene cluster in *Streptomyces* modifies structurally distinct antibiotics. *mBio*. 2022;13(4):e01563-22. View Source

Desertomycin A: Recommended Application Scenarios

Anti-Tubercular Drug Discovery Lead

Given its established EC50 of 25 µg/mL against *M. tuberculosis* and its superiority to the 44-2 analog, Desertomycin A is a well-defined and potent starting point for medicinal chemistry campaigns aiming to develop new therapies for tuberculosis, especially against drug-resistant strains [1]. Its known molecular targets (RPSL, RPLC, CLPC1) further facilitate rational drug design [1].

Antifungal Membrane & Cell Wall Probe

Desertomycin A serves as a unique molecular probe to dissect fungal cell wall and membrane biology. Its distinct mode of action, characterized by a 5-fold higher potency on spheroplasts and a lack of effect on the latent phase compared to Amphotericin B, allows researchers to study alternative pathways of membrane disruption and cell wall regeneration [2].

Biosynthetic & Enzymology Research Tool

The identification of the CsbC N-succinyltransferase that inactivates Desertomycin A provides a powerful system for studying antibiotic resistance mechanisms, enzyme promiscuity, and secondary metabolite modification. Desertomycin A is the essential substrate for assays characterizing this enzyme's activity and for studies exploring the biosynthesis of the marginolactone class of natural products [3].

Gram-Positive Selective Agent

With validated low MIC values against key Gram-positive pathogens like *B. cereus* (3.9 µg/mL) and *S. aureus* (7.8 µg/mL), and negligible activity against Gram-negative bacteria, Desertomycin A can be used as a selective agent in microbiological media to enrich for or isolate Gram-negative bacteria from mixed populations, or conversely, to screen for Gram-positive sensitivity [4].

Application

Selection Property

Validation Focus

Antimycobacterial screening studies

Defined EC50 benchmark against M. tuberculosis

SAR comparison with 44-membered ring analogs

Fungal membrane disruption research

Mechanism differentiated from Amphotericin B

Spheroplast regeneration and potassium efflux assays

Biosynthetic enzymology studies

N-succinylation susceptibility

CsbC transferase activity and metabolite profiling

Gram-positive selective enrichment

Low MIC against Gram-positive reference strains

MIC cross-validation in mixed microbial populations

• [1] Wang L, Reheman A, Wan C. Discovery of anti-*Mycobacterium tuberculosis* desertomycins from *Streptomyces flavofungini* TRM90047 based on genome mining and HSQC-TOCSY. *Sci Rep*. 2024;14:17006. View Source
• [2] Benallaoua S, Nguyen Van P, De Meo MP, Coulon J, Dumenil G, Bonaly R. [The mode of action of a nonpolyenic antifungal (desertomycin) produced by a strain of *Streptomyces spectabilis*]. *Can J Microbiol*. 1990;36(9):609-616. View Source
• [3] Schneider O, Zehl M, Ueoka R, et al. *N*-Succinyltransferase encoded by a cryptic siderophore biosynthesis gene cluster in *Streptomyces* modifies structurally distinct antibiotics. *mBio*. 2022;13(4):e01563-22. View Source
• [4] Fan L-X, Guo Z-Y, Wu W-J. Isolation and characterization of *Streptomyces alboflavus* SC11 producing desertomycin A. *Afr J Microbiol Res*. 2013;7(14):1246-1252. View Source